4-(3-chlorobenzyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(3-chlorophenyl)methyl]-N-(4-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O2/c1-25-18-7-5-17(6-8-18)21-19(24)23-11-9-22(10-12-23)14-15-3-2-4-16(20)13-15/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key: GKNDRZPNOJFCBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

The compound “4-(3-chlorobenzyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide” is a complex organic molecule that contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The molecule also contains a benzyl group (a benzene ring attached to a CH2 group) and a methoxyphenyl group (a benzene ring with a methoxy (OCH3) group attached), both of which can significantly affect the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a benzyl group, and a methoxyphenyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyl chloride could potentially undergo nucleophilic substitution reactions, while the amide group could participate in hydrolysis or condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, the presence of the piperazine ring could potentially make the compound basic, while the chlorobenzyl and methoxyphenyl groups could affect its solubility and reactivity.

Safety and Hazards

As with any chemical compound, handling “4-(3-chlorobenzyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide” would require appropriate safety precautions. Depending on its specific properties, it could potentially be harmful if ingested, inhaled, or if it comes into contact with the skin.

Future Directions

The potential applications and future directions for this compound would depend on its specific biological activity. If it exhibits promising activity in preliminary studies, it could potentially be developed into a pharmaceutical or other useful compound.